3-((Furan-2-ylmethyl)sulfonyl)-1-((3-(trifluoromethyl)phenyl)sulfonyl)pyrrolidine
Description
The compound “3-((Furan-2-ylmethyl)sulfonyl)-1-((3-(trifluoromethyl)phenyl)sulfonyl)pyrrolidine” appears to contain several functional groups including a furan ring, a pyrrolidine ring, two sulfonyl groups, and a trifluoromethyl group .
Molecular Structure Analysis
The molecular structure of this compound would be complex due to the presence of multiple functional groups and rings. Furan is a five-membered ring with four carbon atoms and one oxygen atom . Pyrrolidine is a five-membered ring composed entirely of carbon atoms .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the functional groups present. Furan rings can undergo reactions at the 2-position due to the electron-rich nature of the oxygen atom .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by the functional groups present. For example, the presence of the furan ring might contribute to its aromaticity .Scientific Research Applications
Synthesis of Trifluoromethyl-Substituted Compounds
The compound is instrumental in the synthesis of trifluoromethyl-substituted compounds. These compounds are highly valued in pharmaceuticals and agrochemicals due to their ability to enhance the biological activity of molecules. The furan ring, when substituted with a trifluoromethyl group, can significantly alter the electronic properties of molecules, making them more lipophilic and potentially increasing their metabolic stability .
Development of Stereoselective Catalysts
This compound can be used to develop stereoselective catalysts that are crucial for creating single diastereomers in chemical reactions. Such catalysts are essential for producing enantiomerically pure substances, which are important in the creation of drugs with specific therapeutic effects and reduced side effects .
Creation of Advanced Polymer Materials
The unique structure of the compound allows it to be used in the creation of advanced polymer materials. Its incorporation into polymers can lead to materials with improved thermal stability, chemical resistance, and mechanical properties. This has potential applications in the development of high-performance coatings, adhesives, and composite materials .
Agricultural Chemical Research
In agricultural chemical research, this compound can be used to synthesize new classes of pesticides and herbicides. The trifluoromethyl group can confer increased potency and selectivity to these agents, potentially leading to more effective and environmentally friendly agricultural practices .
Organic Light-Emitting Diodes (OLEDs)
The electronic properties of the compound make it a candidate for use in the development of organic light-emitting diodes (OLEDs). OLEDs are used in display and lighting technologies, and the incorporation of such compounds can improve the efficiency and lifespan of these devices .
Medicinal Chemistry
In medicinal chemistry, the compound’s ability to introduce sulfonyl groups into molecules can be exploited to create new drug candidates. Sulfonyl groups are known to improve the solubility and bioavailability of drugs, which is crucial for their effectiveness .
Environmental Chemistry
This compound can also play a role in environmental chemistry, particularly in the detoxification of hazardous substances. Its reactive nature allows it to bind to and neutralize various pollutants, aiding in the cleanup of contaminated sites .
Nanotechnology
Lastly, in the field of nanotechnology, the compound can be used to modify the surface properties of nanoparticles. This modification can enhance the interaction of nanoparticles with biological systems, opening up new possibilities in drug delivery and diagnostic imaging .
properties
IUPAC Name |
3-(furan-2-ylmethylsulfonyl)-1-[3-(trifluoromethyl)phenyl]sulfonylpyrrolidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16F3NO5S2/c17-16(18,19)12-3-1-5-14(9-12)27(23,24)20-7-6-15(10-20)26(21,22)11-13-4-2-8-25-13/h1-5,8-9,15H,6-7,10-11H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PCVFBEUNSGEXLC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1S(=O)(=O)CC2=CC=CO2)S(=O)(=O)C3=CC=CC(=C3)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16F3NO5S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
423.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-((Furan-2-ylmethyl)sulfonyl)-1-((3-(trifluoromethyl)phenyl)sulfonyl)pyrrolidine | |
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